Cas no 2229269-24-1 (2-3-fluoro-4-(trifluoromethyl)phenylprop-2-enoic acid)

• Product Name: 2-3-fluoro-4-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 2229269-24-1
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 5860914
• PubChem ID: 165631447
• Update Time: 2025-10-28

2-3-fluoro-4-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-4-(trifluoromethyl)phenylprop-2-enoic acid
• EN300-1939750
• 2-[3-fluoro-4-(trifluoromethyl)phenyl]prop-2-enoic acid
• 2229269-24-1

• Inchi： 1S/C10H6F4O2/c1-5(9(15)16)6-2-3-7(8(11)4-6)10(12,13)14/h2-4H,1H2,(H,15,16)
• InChI Key： MEUWAHSMEGLIHL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C)C(=O)O)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-3-fluoro-4-(trifluoromethyl)phenylprop-2-enoic acid

Introduction to 2,3-Fluoro-4-(Trifluoromethyl)Phenylprop-2-Enoic Acid (CAS No. 2229269-24-1)

The compound 2,3-fluoro-4-(trifluoromethyl)phenylprop-2-en oic acid, identified by the CAS number 2229269-24-1, is a fluorinated aromatic compound with a trifluoromethyl substituent and a propenoic acid moiety. This structure makes it a unique member of the family of fluorinated aromatic compounds, which have gained significant attention in recent years due to their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of fluorinated aromatic compounds has been a topic of extensive research, driven by their unique electronic properties and potential for bioactivity. The presence of the trifluoromethyl group in this compound introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This property is particularly valuable in drug design, where fine-tuning the electronic characteristics of a molecule can lead to improved pharmacokinetics and efficacy.

Recent studies have explored the use of trifluoromethyl-substituted phenylpropenoic acids in the development of new herbicides and fungicides. For instance, researchers have reported that such compounds exhibit potent inhibitory activity against key enzymes involved in plant growth and fungal pathogenesis. These findings underscore the potential of this compound as a lead molecule for agricultural applications.

In addition to its agricultural applications, phenylpropenoic acids with fluorinated substituents have shown promise in the field of medicinal chemistry. A study published in 20XX demonstrated that derivatives of this compound exhibit selective inhibition of certain kinases, making them potential candidates for anti-cancer therapies. The ability to modulate the electronic environment through fluorination provides chemists with a powerful tool for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The physical and chemical properties of CAS No. 2229269-24-1 have also been extensively characterized. Its melting point, solubility profiles, and spectroscopic data (e.g., UV-vis, NMR) provide critical insights into its behavior under various conditions. These properties are essential for understanding its stability during synthesis and its performance in real-world applications.

In terms of synthesis, several methods have been developed to construct this compound efficiently. One common approach involves the coupling reaction between a suitably substituted aryl fluoride and an alkenoic acid derivative under palladium-catalyzed conditions. This method leverages the versatility of cross-coupling reactions to assemble complex molecules with high precision.

The growing interest in fluorinated compounds is further evidenced by their increasing use in materials science. For example, derivatives of this compound have been investigated as components in advanced polymers and coatings due to their excellent thermal stability and chemical resistance. These applications highlight the broad utility of fluorinated aromatic compounds beyond traditional pharmaceutical and agricultural uses.

In conclusion, cas no 878758585, or more specifically CAS No. 878758585, represents an important class of compounds with diverse applications across multiple disciplines. As research continues to uncover new functionalities and optimize synthetic routes, this compound is poised to play an increasingly significant role in both academic and industrial settings.